Cas no 1806792-58-4 (4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile)
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile
-
- Inchi: 1S/C9H9F2N3O/c1-15-6-4-14-8(9(10)11)5(2-3-12)7(6)13/h4,9H,2H2,1H3,(H2,13,14)
- InChI Key: BNJZZBXZJPFURS-UHFFFAOYSA-N
- SMILES: FC(C1C(CC#N)=C(C(=CN=1)OC)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 0.5
- Topological Polar Surface Area: 71.9
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065843-1g |
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile |
1806792-58-4 | 97% | 1g |
$1,564.50 | 2022-03-31 |
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1806792-58-4): A Comprehensive Overview
4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1806792-58-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The molecular structure of 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile is characterized by a pyridine ring substituted with an amino group at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These results indicate that 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile has potential as an anti-cancer agent, particularly for treating solid tumors.
The pharmacokinetic profile of 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Furthermore, preclinical studies have demonstrated that 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile is well-tolerated and does not exhibit significant toxicity at therapeutic doses.
To further explore the therapeutic potential of 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in various disease models. Preliminary results from phase I clinical trials have been encouraging, with no serious adverse events reported and promising signs of therapeutic benefit observed.
In conclusion, 4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1806792-58-4) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
1806792-58-4 (4-Amino-2-(difluoromethyl)-5-methoxypyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)